Cas no 5426-45-9 (1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-(methylamino)-)
5426-45-9 structure
Product Name:1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-(methylamino)-
CAS No:5426-45-9
MF:C8H11N5O2
MW:209.205240488052
CID:376735
PubChem ID:225041
Update Time:2025-04-19
1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-(methylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-(methylamino)-
- 1,3-dimethyl-8-(methylamino)-7H-purine-2,6-dione
- 1,3-dimethyl-8-methylamino-7H-purine-2,6-dione
- 1,3-Dimethyl-8-methylamino-3,7-dihydro-purin-2,6-dion
- 1,3-dimethyl-8-methylamino-3,7-dihydro-purine-2,6-dione
- 8-Methylamino-theophyllin
- 8-methylaminotheophylline
- HMS1667K20
- CCG-245825
- Z359297586
- 8-methylaminotheophyllin
- NSC-14101
- SCHEMBL516338
- 5426-45-9
- NSC14101
- DTXSID40279773
- Oprea1_217759
- AKOS009227229
- 1,3-dimethyl-8-(methylamino)-2,3,6,7-tetrahydro-1h-2,6-purinedione
-
- Inchi： 1S/C8H11N5O2/c1-9-7-10-4-5(11-7)12(2)8(15)13(3)6(4)14/h1-3H3,(H2,9,10,11)
- InChI Key： KPSYSSQIKZMIBA-UHFFFAOYSA-N
- SMILES： O=C1C2=C(N=C(NC)N2)N(C)C(N1C)=O
Computed Properties
- Exact Mass: 209.09100
- Monoisotopic Mass: 209.091
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 81.3Ų
Experimental Properties
- Density: 1.469
- Boiling Point: 436.3°Cat760mmHg
- Flash Point: 217.7°C
- Refractive Index: 1.663
- PSA: 84.71000
- LogP: -0.92500
1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-(methylamino)- Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-(methylamino)- Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
5426-45-9 (1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-(methylamino)-) Related Products
- 41078-02-8(Enprofylline)
- 31542-62-8(1,3-Dipropylxanthine)
- 69-89-6(Xanthine)
- 5967-84-0(Theophylline monohydrate)
- 317-34-0(Aminophylline)
- 57000-13-2(1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-[(phenylmethyl)amino]-)
- 1076-22-8(3-Methylxanthine)
- 109987-37-3(1H-Purine-2,6-dione-2-13C,3,7-dihydro-1-(methyl-d3)- (9CI))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
